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Compound of Interest

Compound Name:
4-chloro-N-(2-

morpholinophenyl)butanamide

CAS No.: 306976-96-5

Cat. No.: B2458467

Get Quote

Executive Summary: Operational Directives
Status:STRICTLY REGULATED – HALOGENATED ORGANIC WASTE

4-chloro-N-(2-morpholinophenyl)butanamide is a functionalized alkyl chloride intermediate

often utilized in the synthesis of anticoagulant pharmacophores (e.g., Factor Xa inhibitors). Its

disposal is governed by its alkylating potential (C-Cl bond) and aquatic toxicity (morpholine

moiety).

Immediate "Do's and Don'ts":

DO segregate exclusively into Halogenated Waste streams.

DO label as "Toxic," "Irritant," and "Suspected Carcinogen" (Alkylating Agent).

DO NOT mix with strong oxidizers or alkali metals.

DO NOT dispose of via sanitary sewer (drain) under any circumstances.
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DO NOT autoclave (risk of volatilizing toxic chloro-organics).

Chemical Profile & Hazard Identification
Understanding the molecule is the first step to safe disposal.

This compound presents a dual-hazard profile based on its pharmacophore structure.

Functional Group Hazard Characteristic Disposal Implication

Alkyl Chloride Tail (4-chloro-

butyl)

Alkylating Agent: Highly

reactive with nucleophiles

(DNA/Proteins). Potential

mutagen.

Requires high-temperature

incineration (>1100°C) to

break C-Cl bonds and prevent

dioxin formation.

Morpholine Ring

Aquatic Toxin: High solubility

and persistence in water

systems.

Zero-tolerance for drain

disposal.[1] Must be captured

in solvent waste.

Amide Linker

Hydrolytic Stability: Relatively

stable under neutral

conditions; resists rapid

degradation.

Persistence in environment

requires thermal destruction.

Waste Segregation & Handling Protocol
A. The "Halogen Rule"
Because this molecule contains chlorine, it must be segregated from non-halogenated

solvents. Mixing it with non-halogenated waste (like pure acetone or ethanol) downgrades the

entire container to "Halogenated," significantly increasing disposal costs and complicating the

incineration process.

B. Decision Logic for Disposal
Use the following logic flow to determine the correct waste stream for your specific

experimental residue.
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Start: Identify Waste State

Physical State?

Solid / Precipitate Liquid / Mother Liquor

STREAM A: Solid Hazardous Waste
(Double Bag + Drum)

 Trace Contamination

Primary Solvent?

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, EtOAc)

STREAM B: Halogenated Liquid Waste
(High BTU Incineration)

STREAM C: Mixed Solvent Waste
(Label as Halogenated!)

 Contaminated by 4-Cl-Amide

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Note that even if dissolved in a non-halogenated

solvent, the presence of the solute classifies the stream as Halogenated.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Compound or Filter Cake)
Context: You have isolated the intermediate and have excess solid or contaminated filter paper.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.
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Double Bagging: Place the solid waste inside a clear polyethylene bag (minimum 2 mil

thickness), seal it with tape, and place that bag inside the rigid container.

Labeling:

Primary Constituent: 4-chloro-N-(2-morpholinophenyl)butanamide.

Hazard Checkboxes: Toxic, Irritant.[1]

Waste Code:D022 (Chloroform reference for halogenated characteristic) or generic

Halogenated Organic Solid.

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Context: The compound is dissolved in DCM, DMF, or Ethyl Acetate.

Compatibility Check: Ensure the waste container is compatible with the solvent (e.g., do not

put Chloroform/DCM mixtures in standard polystyrene; use HDPE or Glass).

Transfer: Pour into the "Halogenated Solvent" carboy. Use a funnel to prevent spills.

Venting: If the reaction mixture contains unquenched reagents (like thionyl chloride or acid

chlorides used to make this intermediate), ensure the cap is vented to prevent pressure

buildup.

Labeling:

List all solvents (e.g., "Dichloromethane 90%, Methanol 5%").

Explicitly list: "Contains Trace 4-chloro-N-(2-morpholinophenyl)butanamide."

Critical: Mark the container as "Halogenated".

Emergency Spill Management (Spill < 100g/100mL)
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If a spill occurs outside the fume hood:

Evacuate & Ventilate: The alkyl chloride moiety can be a respiratory irritant. Clear the

immediate area.[1][2][3]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If powder is

aerosolized, use an N95 or P100 respirator.

Containment:

Solids: Do not dry sweep (creates dust). Cover with wet paper towels (using a compatible

solvent like ethanol) to dampen, then scoop into a bag.

Liquids: Surround with absorbent pillows or vermiculite.

Decontamination: Scrub the surface with a mild surfactant (soap/water) followed by an

ethanol wipe.

Disposal: All cleanup materials (wipes, gloves, vermiculite) must go into the Solid Hazardous

Waste drum, not the regular trash.

The "Why": Scientific Rationale for Incineration
Trust is built on understanding the mechanism of destruction.

We do not neutralize this compound on the benchtop because the alkyl chloride bond is robust

and the morpholine ring is environmentally persistent.

The Incineration Pathway:

Thermal Oxidation: The waste is injected into a rotary kiln incinerator operating at >1100°C.

Bond Breaking: The high energy cleaves the C-Cl bond.

Acid Scrubbing: The chlorine atom forms Hydrogen Chloride (HCl) gas.

Neutralization: The exhaust gas passes through a wet scrubber (Sodium Hydroxide shower)

to convert corrosive HCl into harmless Sodium Chloride (NaCl) and water before release.
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Standard boiler incineration (<800°C) is insufficient as it may lead to incomplete combustion

and the formation of polychlorinated dibenzodioxins (PCDDs).

Regulatory References & Compliance
EPA RCRA Classification:

F001/F002: If spent halogenated solvents (DCM) are present.

Characteristic Waste: If the waste exhibits toxicity characteristic leaching procedure

(TCLP) failure for Chloroform or similar organics (D022).

DOT Shipping (US):

Proper Shipping Name: Waste Toxic solid, organic, n.o.s. (4-chloro-N-(2-
morpholinophenyl)butanamide).

Class: 6.1.

Packing Group: III.

References
U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Parts 260-273.

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. "Chapter 8:

Management of Waste." National Academies Press, 2011.

PubChem.Compound Summary: 4-chloro-N-(2-morpholinophenyl)butanamide
(Analogous Structures & Safety Data).

American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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[https://www.benchchem.com/product/b2458467/docs#proper-disposal-procedures-4-chloro-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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